Cas no 38635-46-0 (2-Stearo-1-olein)

• Product Name: 2-Stearo-1-olein
• CAS No: 38635-46-0
• MF: C₃₉H₇₄O₅
• MW: 623.001873493195
• CID: 2086545
• PubChem ID: 101930175
• Update Time: 2024-11-06

2-Stearo-1-olein Chemical and Physical Properties

Names and Identifiers

• 2-Stearo-1-olein
• 1-Olein-2-Stearin
• 38635-46-0
• (R)-3-Hydroxy-2-(stearoyloxy)propyl oleate

• Inchi： 1S/C39H74O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19,37,40H,3-16,18,20-36H2,1-2H3/b19-17+
• InChI Key： QFAYEXQEVKDUJW-HTXNQAPBSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OC(COC(CCCCCCC/C=C/CCCCCCCC)=O)CO)=O

Computed Properties

• Exact Mass: 622.55362546g/mol
• Monoisotopic Mass: 622.55362546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 37
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)

2-Stearo-1-olein Security Information

• Storage Condition：-86°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols